Cas no 1204296-95-6 (6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1204296-95-6
• MF: C₁₂H₈BrNO₃
• MW: 294.10082244873
• MDL: MFCD16437661
• CID: 5056128
• PubChem ID: 45496332
• Update Time: 2025-09-28

6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 6-(3-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• BB 0301034
• 6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• MDL： MFCD16437661
• Inchi： 1S/C12H8BrNO3/c13-8-3-1-2-7(6-8)10-5-4-9(12(16)17)11(15)14-10/h1-6H,(H,14,15)(H,16,17)
• InChI Key： SGAVPQIVNNYVCT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC=C(C(=O)O)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 414
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4

Additional information on 6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid: A Comprehensive Guide to Its Properties and Applications

6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1204296-95-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a bromophenyl moiety attached to a dihydropyridine core, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural characteristics make it valuable for drug discovery and material science applications.

The chemical structure of 6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid includes a carboxylic acid functional group, which enhances its reactivity and potential for further derivatization. Researchers often explore this compound for its role in developing kinase inhibitors and other therapeutic agents. Given the growing interest in targeted drug delivery and small-molecule therapeutics, this compound aligns well with current trends in medicinal chemistry.

One of the key advantages of 6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is its versatility in organic synthesis. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This makes it a valuable building block for constructing complex molecules, particularly in the development of pharmaceutical intermediates and agrochemicals.

In recent years, the demand for high-purity 6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has increased due to its applications in cancer research and neurodegenerative disease studies. Researchers are investigating its potential as a scaffold for designing selective enzyme inhibitors, which could lead to breakthroughs in treating conditions like Alzheimer's and Parkinson's diseases. The compound's ability to modulate biological pathways makes it a subject of ongoing scientific exploration.

From a commercial perspective, CAS 1204296-95-6 is supplied by several specialty chemical manufacturers, catering to the needs of academic institutions and pharmaceutical companies. Quality control measures, such as HPLC purity testing and NMR characterization, ensure that the compound meets the stringent requirements of research and industrial applications. As the pharmaceutical industry continues to prioritize precision medicine, compounds like this are expected to play a pivotal role in future drug development.

Environmental and safety considerations are also important when working with 6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid. Proper handling procedures, including the use of personal protective equipment (PPE) and fume hoods, are recommended to minimize exposure. While the compound is not classified as hazardous under standard regulations, adherence to good laboratory practices (GLP) is essential for safe usage.

In summary, 6-(3-Bromophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1204296-95-6) is a multifaceted compound with significant potential in drug discovery and material science. Its structural features, combined with its reactivity, make it a valuable asset for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its applications, this compound is poised to remain a key player in advancing medicinal chemistry and pharmaceutical innovation.